Cas no 13787-59-2 (3-Benzoylbenzo[d]oxazol-2(3H)-one)
13787-59-2 structure
Product Name:3-Benzoylbenzo[d]oxazol-2(3H)-one
CAS No:13787-59-2
MF:C14H9NO3
MW:239.226163625717
CID:119933
PubChem ID:689063
Update Time:2025-04-18
3-Benzoylbenzo[d]oxazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzoylbenzo[d]oxazol-2(3H)-one
- 2(3H)-Benzoxazolone,3-benzoyl-
- 3-Benzoyl-2-benzoxazolinone
- 3-benzoyl-3H-benzooxazol-2-one
- 3-Benzoyl-3H-benzoxazol-2-on
- 3-benzoyl-3H-benzoxazol-2-one
- 3-Benzoylbenzoxazol-2(3H)-one
- 13787-59-2
- CHEMBL4216191
- SCHEMBL11621206
- Oprea1_641217
- HMS1644N01
- BDBM50456429
- 3-benzoyl-2,3-dihydro-1,3-benzoxazol-2-one
- MFCD00175648
- Oprea1_571509
- CCG-189281
- FT-0636959
- 3-benzoyl-1,3-benzoxazol-2-one
- AKOS000511160
- BAS 00227388
- N-benzoyl-2,3-dihydrobenzoxazol-2-one
-
- Inchi: 1S/C14H9NO3/c16-13(10-6-2-1-3-7-10)15-11-8-4-5-9-12(11)18-14(15)17/h1-9H
- InChI Key: KPUSLZMWKHIWAW-UHFFFAOYSA-N
- SMILES: O1C(N(C(C2C=CC=CC=2)=O)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 239.05800
- Monoisotopic Mass: 239.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.373
- Melting Point: 172-174°C
- Boiling Point: 387.4°C at 760 mmHg
- Flash Point: 188.1°C
- Refractive Index: 1.658
- PSA: 52.21000
- LogP: 2.28300
3-Benzoylbenzo[d]oxazol-2(3H)-one Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Benzoylbenzo[d]oxazol-2(3H)-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
13787-59-2 (3-Benzoylbenzo[d]oxazol-2(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk